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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B8261371

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

methodologies used for the characterization of 4''-Hydroxyisojasminin, a secoiridoid

glycoside isolated from Jasminum species. Due to the limited public availability of the complete

raw data for 4''-Hydroxyisojasminin, this document presents a detailed analysis based on the

reported chemical structure and provides representative spectroscopic data and protocols for a

closely related and well-characterized secoiridoid, serving as a practical guide for researchers

in the field of natural product chemistry and drug discovery.

Introduction to 4''-Hydroxyisojasminin
4''-Hydroxyisojasminin is a member of the secoiridoid class of monoterpenoids, which are

characteristic secondary metabolites of the Oleaceae family, including the genus Jasminum.

These compounds are known for their structural diversity and a wide range of biological

activities. The structural elucidation of these complex natural products relies heavily on modern

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Chemical Structure of 4''-Hydroxyisojasminin
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Molecular Formula: C₂₆H₃₈O₁₃

Molecular Weight: 558.57 g/mol

Spectroscopic Data for Characterization
While the original publication detailing the complete NMR and MS data for 4''-
Hydroxyisojasminin by Chen, Shen, and Chen (1991) is not widely accessible, the following

tables provide an expected and representative summary of the key spectroscopic features for

the characterization of such a secoiridoid glycoside. The data is compiled based on the known

structure of 4''-Hydroxyisojasminin and publicly available data for analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

For a molecule like 4''-Hydroxyisojasminin, a combination of 1D (¹H and ¹³C) and 2D (COSY,

HSQC, HMBC) NMR experiments is essential for unambiguous assignment of all proton and

carbon signals.

Table 1: Representative ¹H NMR Data for a Secoiridoid Glycoside Core Structure
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 ~5.5 d 2.0

3 ~7.5 s

5 ~3.0 m

6α ~1.8 m

6β ~2.2 m

7 ~4.2 m

8 ~5.2 q 7.0

9 ~1.5 d 7.0

10 ~4.1 d 6.0

11 ~1.2 d 6.0

OMe-11 ~3.7 s

1'-Glc ~4.5 d 8.0

2'-Glc ~3.2-3.5 m

3'-Glc ~3.2-3.5 m

4'-Glc ~3.2-3.5 m

5'-Glc ~3.2-3.5 m

6'a-Glc ~3.8 dd 12.0, 2.0

6'b-Glc ~3.6 dd 12.0, 5.0

Table 2: Representative ¹³C NMR Data for a Secoiridoid Glycoside Core Structure
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Position Chemical Shift (δ, ppm)

1 ~95.0

3 ~152.0

4 ~110.0

5 ~30.0

6 ~40.0

7 ~75.0

8 ~130.0

9 ~12.0

10 ~65.0

11 ~20.0

OMe-11 ~51.0

C=O ~170.0

1'-Glc ~100.0

2'-Glc ~74.0

3'-Glc ~77.0

4'-Glc ~71.0

5'-Glc ~78.0

6'-Glc ~62.0

Mass Spectrometry (MS) Data
Mass spectrometry provides crucial information about the molecular weight and elemental

composition of a compound. High-resolution mass spectrometry (HRMS) is particularly

important for confirming the molecular formula.

Table 3: Representative Mass Spectrometry Data
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Ionization Mode Mass Analyzer Observed m/z Interpretation

ESI+ TOF or Orbitrap [M+Na]⁺
Molecular ion plus

sodium

ESI+ TOF or Orbitrap [M+H]⁺
Protonated molecular

ion

HR-ESI-MS TOF or Orbitrap

Calculated for

C₂₆H₃₈O₁₃Na:

[M+Na]⁺

High-resolution mass

for molecular formula

confirmation

Experimental Protocols
The following sections detail the typical experimental methodologies for the isolation and

spectroscopic characterization of secoiridoid glycosides like 4''-Hydroxyisojasminin from

plant material.

Isolation and Purification
Extraction: Dried and powdered plant material (e.g., leaves of Jasminum mesnyi) is

extracted exhaustively with a suitable solvent, typically methanol or ethanol, at room

temperature.

Solvent Partitioning: The crude extract is then suspended in water and successively

partitioned with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate,

and n-butanol, to separate compounds based on their polarity.

Chromatographic Separation: The n-butanol and ethyl acetate fractions, which are typically

rich in secoiridoid glycosides, are subjected to multiple steps of column chromatography.

Common stationary phases include silica gel, Sephadex LH-20, and reversed-phase C18

silica gel. Elution is performed with gradient solvent systems.

Final Purification: Final purification of the isolated compounds is often achieved by

preparative High-Performance Liquid Chromatography (HPLC).

Spectroscopic Analysis
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NMR Spectroscopy: NMR spectra are typically recorded on a high-field spectrometer (e.g.,

400, 500, or 600 MHz for ¹H). Deuterated solvents such as methanol-d₄ (CD₃OD) or dimethyl

sulfoxide-d₆ (DMSO-d₆) are commonly used. Chemical shifts are reported in parts per million

(ppm) relative to the residual solvent peak or an internal standard (e.g., tetramethylsilane,

TMS). 2D NMR experiments, including ¹H-¹H COSY, HSQC, and HMBC, are essential for

establishing the connectivity of protons and carbons within the molecule.

Mass Spectrometry: High-resolution mass spectra are typically acquired using an

electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass

analyzer. Samples are dissolved in a suitable solvent (e.g., methanol) and introduced into

the mass spectrometer via direct infusion or through an HPLC system.

Workflow and Logical Relationships
The following diagram illustrates the general workflow for the isolation and characterization of a

natural product like 4''-Hydroxyisojasminin.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b8261371/docs?utm_src=pdf-body#characterization-of-4-hydroxyisojasminin-a-technical-guide-to-its-spectroscopic-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Material (e.g., Jasminum mesnyi)

Extraction (Methanol/Ethanol)

Solvent Partitioning

Column Chromatography (Silica, Sephadex, C18)

Preparative HPLC

Pure Compound (4''-Hydroxyisojasminin)

NMR Spectroscopy (1D & 2D) Mass Spectrometry (HRMS)

Structure Elucidation

Click to download full resolution via product page

Figure 1. General workflow for natural product isolation and characterization.

This guide provides a foundational understanding of the spectroscopic techniques and

methodologies essential for the characterization of 4''-Hydroxyisojasminin and other related
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secoiridoid glycosides. The representative data and protocols serve as a valuable resource for

researchers engaged in the exploration of natural products for potential therapeutic

applications.

To cite this document: BenchChem. [Characterization of 4''-Hydroxyisojasminin: A Technical
Guide to its Spectroscopic Data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261371/docs#characterization-of-4-
hydroxyisojasminin-a-technical-guide-to-its-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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